4-Benzyl-1-{6-ethyl-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine

Specification

• Molecular Formula: C28H32N4
• Molecular Weight: 424.6 g/mol
• IUPAC Name: 7-(4-benzylpiperidin-1-yl)-6-ethyl-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine
• Standard InChI: InChI=1S/C28H32N4/c1-4-25-20(2)29-27-26(24-13-9-6-10-14-24)21(3)30-32(27)28(25)31-17-15-23(16-18-31)19-22-11-7-5-8-12-22/h5-14,23H,4,15-19H2,1-3H3
• Standard InChI Key: GSWSPQAIOVAIBT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N2C(=C(C(=N2)C)C3=CC=CC=C3)N=C1C)N4CCC(CC4)CC5=CC=CC=C5

Introduction

4-Benzyl-1-{6-ethyl-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine is a complex organic compound belonging to the class of pyrazolopyrimidines. These compounds are known for their diverse biological activities and therapeutic applications, making them a subject of interest in drug discovery and development. This compound is cataloged under the Chemical Abstracts Service (CAS) number 890622-72-7 and has a molecular weight of 424.6 g/mol with a molecular formula of C28H32N4.

Synthesis

The synthesis of 4-Benzyl-1-{6-ethyl-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine typically involves several key steps, requiring careful control of reaction conditions to ensure high yields and purity of the final product. The synthesis often utilizes established methodologies for pyrazolo[1,5-a]pyrimidine derivatives.

Mechanism of Action and Biological Activities

This compound is known to interact with specific molecular targets within biological systems, inhibiting certain enzymes and signaling pathways critical for cell proliferation and survival. This mechanism highlights its potential as an anticancer agent. Pyrazolopyrimidines, in general, are recognized for their roles in various biological processes and their utility in pharmaceutical applications.

Potential Applications

4-Benzyl-1-{6-ethyl-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}piperidine has several potential applications in medicinal chemistry, particularly in drug discovery and development. Its unique structure allows it to participate in various chemical reactions typical for heterocyclic compounds, which are crucial for modifying the compound to enhance its pharmacological properties.

Research and Development

Ongoing research into this compound underscores its relevance in both pharmaceutical development and academic studies within organic chemistry. The compound's ability to inhibit specific biological targets makes it a promising candidate for further investigation into its therapeutic potential.